Cas no 122663-22-3 ((5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one)

• Product Name: (5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one
• CAS No: 122663-22-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19690657
• CID: 1102374
• PubChem ID: 14876040
• Update Time: 2025-10-29

(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5R)-5-(hydroxymethyl)-1-methyl-2-Pyrrolidinone
• 5(R)-(hydroxymethyl)-1-methyl-2-pyrrolidinone
• (5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one
• 122663-22-3
• EN300-1664920
• (5R)-5-(Hydroxymethyl)- 1 -methylpyrrolidin-2-one
• SCHEMBL1587460
• OHTBSHGXEXCIOI-RXMQYKEDSA-N
• BS-43319
• MFCD19690657
• A1-39580
• CS-0143902
• (R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one

• MDL： MFCD19690657
• Inchi： 1S/C6H11NO2/c1-7-5(4-8)2-3-6(7)9/h5,8H,2-4H2,1H3/t5-/m1/s1
• InChI Key： OHTBSHGXEXCIOI-RXMQYKEDSA-N
• SMILES： OC[C@H]1CCC(N1C)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one

Introduction to (5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one (CAS No. 122663-22-3)

(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one, identified by its Chemical Abstracts Service Number (CAS No. 122663-22-3), is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidinone class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The unique stereochemistry of this molecule, particularly the (5R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

Thepyrrolidin-2-one moiety is a core structural feature that contributes to the compound's reactivity and functionality. This heterocyclic ring system is commonly found in various bioactive molecules, making it a valuable scaffold for medicinal chemists. The presence of ahydroxymethyl group at the 5-position and amethyl group at the 1-position further enhances its chemical diversity and potential biological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one. Research has demonstrated that this compound exhibits promising activities in several therapeutic areas. One of the most notable findings involves its role as a precursor or intermediate in the synthesis of more complex pharmacophores. The stereochemistry of the (5R) configuration has been found to influence binding affinity and metabolic stability, making it a critical factor in drug design.

Studies have also highlighted the compound's potential in modulating enzyme activity and receptor interactions. For instance, preliminary investigations suggest that(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These interactions could potentially lead to novel therapeutic strategies for conditions such as arthritis or Alzheimer's disease. Thehydroxymethyl group, in particular, has been identified as a key moiety for hydrogen bonding and hydrophobic interactions, which are essential for effective drug-receptor binding.

Themethyl group at the 1-position of the pyrrolidinone ring contributes to the overall lipophilicity of the molecule, influencing its solubility and distribution within biological systems. This balance between hydrophilic and lipophilic properties is crucial for achieving optimal pharmacokinetic profiles. Researchers have leveraged these characteristics to develop derivatives with enhanced bioavailability and target specificity.

Advances in computational chemistry have further facilitated the study of(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one. Molecular modeling techniques have been employed to predict binding modes and interaction energies with various biological targets. These simulations have provided valuable insights into how structural modifications can optimize pharmacological activity. For example, virtual screening campaigns have identified potential analogs with improved potency against specific enzymes or receptors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical synthesis. Its unique structural features make it a versatile building block for designing novel polymers or functional materials. The ability to fine-tune its properties through stereochemical control offers exciting opportunities for innovation across multiple disciplines.

The synthesis of(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on multi-step sequences involving chiral auxiliaries or catalysts to achieve the desired stereochemistry. However, recent advances in asymmetric synthesis have enabled more efficient and scalable routes to this compound. These developments have not only improved yields but also reduced costs, making it more accessible for research and industrial applications.

The compound's stability under various conditions is another critical consideration. Studies have examined its behavior under different pH levels, temperatures, and storage conditions to ensure consistent quality and performance. Understanding these parameters is essential for formulating reliable pharmaceutical products or incorporating it into industrial processes.

Ethical considerations are also important when developing new chemical entities like(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one. Responsible research practices ensure that synthetic pathways are environmentally sustainable and that byproducts are managed safely. Collaborative efforts between academia and industry are fostering innovations that align with green chemistry principles, reducing the environmental impact of pharmaceutical development.

The future prospects for(5R)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in drug discovery and material science. Its unique combination of structural features makes it a valuable asset for chemists seeking innovative solutions across multiple scientific domains.